Cas no 2034369-32-7 (4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine)

• Product Name: 4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
• CAS No: 2034369-32-7
• MF: C₁₈H₁₇F₃N₄O₂
• MW: 378.348394155502
• CID: 5378567
• Update Time: 2025-07-19

4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• (2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-[3-(trifluoromethyl)phenyl]methanone
• 4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine

• Inchi： 1S/C18H17F3N4O2/c19-18(20,21)14-3-1-2-12(8-14)16(26)25-10-13-9-22-17(23-15(13)11-25)24-4-6-27-7-5-24/h1-3,8-9H,4-7,10-11H2
• InChI Key： NJSDPDHRJRATHW-UHFFFAOYSA-N
• SMILES： C(N1CC2=CN=C(N3CCOCC3)N=C2C1)(C1=CC=CC(C(F)(F)F)=C1)=O

Additional information on 4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine

Professional Introduction to Compound with CAS No. 2034369-32-7 and Product Name: 4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine

This compound, identified by the CAS number 2034369-32-7, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. The product name, 4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine, provides a detailed insight into its structural composition and functional groups. This introduction aims to explore the compound's chemical properties, its relevance in modern medicinal chemistry, and its potential applications based on the latest research findings.

The core structure of this compound consists of a morpholine ring linked to a pyrrolo[3,4-d]pyrimidine moiety. The pyrrolo[3,4-d]pyrimidine scaffold is particularly noteworthy as it is a well-known heterocyclic system that has garnered considerable attention in drug discovery due to its biological activity. Specifically, this scaffold is often associated with kinase inhibition properties, which are crucial in targeting various diseases, including cancer and inflammatory disorders.

The presence of a trifluoromethyl group at the benzoyl moiety is another significant feature. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds because they can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the context of this compound, the trifluoromethyl group may contribute to its selectivity and efficacy in inhibiting specific kinases or other enzymes involved in disease pathways.

The benzoyl group itself plays a critical role in modulating the electronic properties of the molecule. It can influence both the solubility and reactivity of the compound, making it an important factor in drug design. Additionally, the morpholine ring contributes to the overall solubility and bioavailability of the molecule, which are essential factors for any potential therapeutic agent.

Recent studies have highlighted the importance of pyrrolo[3,4-d]pyrimidine derivatives in developing novel therapeutic agents. For instance, several compounds based on this scaffold have shown promising activity against Bruton's tyrosine kinase (BTK), which is a key target in treating B-cell malignancies. The compound with CAS No. 2034369-32-7 may exhibit similar inhibitory effects on BTK or other related kinases, making it a valuable candidate for further investigation.

The morpholine-substituted pyrrolo[3,4-d]pyrimidine derivative described here represents an innovative approach to designing kinase inhibitors. By incorporating specific functional groups such as the trifluoromethyl benzoyl moiety and optimizing the morpholine ring's positioning, researchers can fine-tune the molecule's interactions with biological targets. This level of structural optimization is essential for developing drugs that are not only effective but also have minimal side effects.

In conclusion, the compound with CAS No. 2034369-32-7 and its product name 4-{6-[3-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.